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Compound of Interest

Compound Name: (-)-Lariciresinol

Cat. No.: B1260115

For Immediate Release

This technical guide provides an in-depth exploration of the discovery, history, and scientific
evolution of (-)-Lariciresinol, a lignan with significant therapeutic potential. Tailored for
researchers, scientists, and drug development professionals, this document details the initial
isolation and structural elucidation of this natural compound, alongside a comprehensive
overview of its biological activities and the molecular pathways it influences.

From Larch Resin to a Molecule of Interest: A
Historical Perspective

The story of (-)-Lariciresinol begins in the early 20th century, a period marked by burgeoning
interest in the chemical constituents of natural resins. While the precise first moment of its
identification is not definitively documented in readily available literature, seminal work by R. D.
Haworth and W. Kelly in 1937 stands as a cornerstone in the history of this lignan. Their
research, published in the Journal of the Chemical Society, delved into the constitution of
natural phenolic resins and provided a foundational understanding of the structure of
lariciresinol.

Initially isolated from the resin of the European Larch (Larix decidua), from which it derives its
name, (-)-Lariciresinol has since been identified in a variety of other plant sources. These
include the roots of Isatis indigotica, a plant used in traditional Chinese medicine, as well as in
Arabidopsis thaliana, white fir (Abies alba), sesame seeds, and Brassica vegetables.
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Structural Elucidation and Physicochemical
Properties

The determination of the chemical structure of (-)-Lariciresinol was a significant achievement
of its time, relying on classical chemical degradation and derivatization techniques. These early
investigations established it as a furofuran lignan. Modern spectroscopic methods have since
confirmed its absolute configuration.

Property Value

Molecular Formula C20H2406

Molecular Weight 360.40 g/mol
Appearance White to off-white solid

Solubilit Soluble in methanol, ethanol, DMSO, and other
olubili
Y organic solvents.

Early Experimental Protocols: A Glimpse into
Historical Methods

The pioneering work of Haworth and Kelly laid the groundwork for the isolation and
characterization of (-)-Lariciresinol. While the full, detailed protocols from their 1937
publications are not readily available in modern databases, the general approach of the era for
isolating phenolic compounds from plant resins can be inferred.

Conceptual Workflow for the Historical Isolation of (-)-Lariciresinol:
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Caption: Conceptual workflow for early 20th-century isolation of (-)-Lariciresinol.
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The process would have likely involved the extraction of the larch resin with a suitable organic
solvent. The resulting crude extract would then be subjected to a series of acid-base
extractions to separate the phenolic components, including (-)-Lariciresinol, from other
constituents of the resin. Finally, purification would have been achieved through techniques
such as crystallization.

A Molecule with Diverse Biological Activities

Since its discovery, (-)-Lariciresinol has been the subject of numerous studies investigating its
biological effects. Research has revealed a broad spectrum of activities, highlighting its
potential as a therapeutic agent.

Biological Activity Key Findings

Anti-HBV Activity Inhibits Hepatitis B virus replication.
Antidiabetic Activity Exhibits hypoglycemic effects.

Antifungal Activity Shows efficacy against various fungal strains.

_ o Demonstrates cytotoxic effects against certain
Antitumor Activity i
cancer cell lines.

Unraveling the Mechanism of Action: Signaling
Pathways

(-)-Lariciresinol exerts its biological effects by modulating key cellular signaling pathways.
Understanding these mechanisms is crucial for the development of targeted therapies.

Signaling Pathways Modulated by (-)-Lariciresinol:
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Caption: Simplified diagrams of the TGF-3 and NF-kB signaling pathways modulated by (-)-
Lariciresinol.

(-)-Lariciresinol has been shown to regulate the Transforming Growth Factor-beta (TGF-[3)
and Nuclear Factor-kappa B (NF-kB) signaling pathways. Its ability to interfere with these
pathways underpins many of its observed biological activities, including its anti-inflammatory
and antitumor effects.

Modern Research and Future Directions
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Contemporary research on (-)-Lariciresinol continues to uncover its therapeutic potential.
Modern analytical techniques have facilitated a more detailed understanding of its mechanisms
of action and have enabled its quantification in various biological matrices. The ongoing
investigation into its diverse pharmacological properties suggests that (-)-Lariciresinol and its
derivatives may hold promise for the development of novel drugs for a range of diseases.
Future research will likely focus on optimizing its bioavailability, exploring its full therapeutic
spectrum, and conducting clinical trials to validate its efficacy in humans.

« To cite this document: BenchChem. [Unveiling (-)-Lariciresinol: A Journey Through its
Discovery and Scientific Evolution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260115#discovery-and-history-of-lariciresinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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